6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile

• IUPAC Name: 6-(4-bromophenyl)-2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C13H6BrF3N2O/c14-8-3-1-7(2-4-8)11-5-10(13(15,16)17)9(6-18)12(20)19-11/h1-5H,(H,19,20)
• InChI Key: UBDNMEINEIKIDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=C(C(=O)N2)C#N)C(F)(F)F)Br
• Molecular Formula: C13H6BrF3N2O
• Molecular Weight: 343.10 g/mol
• CAS No.: 328012-22-2

Description

6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile is a pyridine derivative characterized by a bromophenyl group at position 6, a trifluoromethyl group at position 4, a hydroxyl group at position 2, and a cyano group at position 2. These substituents confer distinct electronic and steric properties, making the compound a candidate for pharmaceutical and materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a condensation reaction involving appropriate precursors such as 4-bromobenzaldehyde, trifluoroacetic acid, and malononitrile.

Introduction of Functional Groups: The trifluoromethyl group is introduced via nucleophilic substitution reactions, often using reagents like trifluoromethyl iodide. The hydroxyl group is typically added through hydrolysis reactions.

Final Assembly: The final compound is assembled through a series of coupling reactions, often facilitated by catalysts such as palladium or copper complexes.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Batch Processing: Utilizing large-scale reactors to carry out the multi-step synthesis under controlled conditions.

Continuous Flow Chemistry: Employing continuous flow reactors to enhance reaction efficiency and scalability.

Purification: Techniques such as recrystallization, chromatography, and distillation are used to purify the final product.

Chemical Reactions Analysis

Types of Reactions

6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The carbonitrile group can be reduced to amines using reducing agents such as lithium aluminum hydride.

Substitution: The bromophenyl group can participate in nucleophilic aromatic substitution reactions, where the bromine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Catalysts: Palladium, copper complexes.

Major Products

Oxidation Products: Ketones, aldehydes.

Reduction Products: Amines.

Substitution Products: Various substituted aromatic compounds.

Scientific Research Applications

Anticancer Activity

Research has indicated that derivatives of pyridine compounds exhibit significant anticancer properties. A study demonstrated that 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile showed potential in inhibiting cancer cell proliferation. The mechanism involves the induction of apoptosis in cancer cells through the modulation of specific signaling pathways.

Study Reference	Cancer Type	Mechanism of Action
	Breast	Induction of apoptosis via caspase activation
	Lung	Inhibition of cell cycle progression

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity against various pathogens. In vitro studies have shown that it exhibits inhibitory effects against both Gram-positive and Gram-negative bacteria, making it a candidate for developing new antibiotics.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 µg/mL
Escherichia coli	32 µg/mL

Pesticide Development

Due to its structural features, this compound is being explored for use in agrochemicals, specifically as a pesticide. Its efficacy against specific pests has been documented, highlighting its potential in agricultural applications.

Pest Type	Efficacy (%)	Application Rate (g/ha)
Aphids	85	200
Whiteflies	78	150

Herbicidal Activity

In addition to pest control, the compound has shown promise as a herbicide. Studies indicate that it can effectively inhibit the growth of certain weeds, suggesting its utility in crop protection.

Synthesis of Functional Materials

The unique properties of 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile have led to its use in synthesizing advanced materials. Its incorporation into polymer matrices has been investigated for applications in electronics and photonics.

Material Type	Application Area
Conductive Polymers	Flexible electronics
Photonic Devices	Light-emitting diodes

Case Study 1: Anticancer Research

A collaborative study involving multiple institutions focused on the anticancer properties of this compound. The results indicated a significant reduction in tumor size in animal models treated with the compound compared to controls, suggesting its potential as a therapeutic agent.

Case Study 2: Pesticide Efficacy

Field trials conducted on crops treated with formulations containing this compound demonstrated a marked decrease in pest populations and increased yield compared to untreated controls. This highlights its practical application in sustainable agriculture.

Mechanism of Action

The mechanism of action of 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The trifluoromethyl group enhances the compound’s lipophilicity, improving its ability to cross cell membranes and reach intracellular targets.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Physicochemical Properties

Table 1: Substituent Comparison of Pyridine Derivatives

Compound Name	Position 2	Position 4	Position 6	Molecular Formula	Melting Point (°C)	Yield (%)
Target Compound	-OH	-CF₃	4-Bromophenyl	C₁₃H₆BrF₃N₂O	Not Reported	Not Reported
6-(4-Bromophenyl)-2-imino-4-(thiophen-2-yl)...	-NH (imino)	Thiophen-2-yl	4-Bromophenyl	C₁₆H₁₀BrN₃S	243–245	60
6-(4-Chlorophenyl)-2-[(4-methylphenyl)sulfanyl]-4-CF₃...	-S-(4-MePh)	-CF₃	4-Chlorophenyl	C₂₀H₁₂ClF₃N₂S	Not Reported	Not Reported
6-(4-Methoxyphenyl)-2-oxo-4-CF₃...	-O	-CF₃	4-Methoxyphenyl	C₁₅H₁₁F₃N₂O₂	Not Reported	Not Reported

Key Observations :

• Position 2: The hydroxyl group in the target compound contrasts with imino () or sulfanyl () groups.
• Position 6 : Bromophenyl (target) vs. chlorophenyl () or methoxyphenyl (). Bromine’s higher atomic mass increases molecular weight (vs. Cl) and may improve lipophilicity .
• Position 4 : Trifluoromethyl (-CF₃) is consistent in the target and some analogs, contributing to electron-withdrawing effects and metabolic stability .

Table 2: Antioxidant Activity of Pyridine Derivatives (DPPH Assay)

Compound Name	Antioxidant Activity (% at 12 ppm)	Reference
Ascorbic Acid (Standard)	82.71
4-(4-Bromophenyl)-6-(4-hydroxy-3-methoxyphenyl)...	79.05
Target Compound	Not Reported	N/A

Electronic Effects of Substituents

• Bromophenyl vs. Chlorophenyl : Bromine’s larger size increases steric hindrance compared to chlorine, possibly affecting binding affinity in biological targets .

Biological Activity

6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile, also known by its CAS number 149557-07-3, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological properties, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile is $C_{13}H_6BrF_3N_2O$ with a molecular weight of 327.10 g/mol. The compound features a pyridine ring substituted with a bromophenyl group and a trifluoromethyl group, which are known to influence its biological activity.

Synthesis

The synthesis of this compound typically involves multi-step organic reactions that incorporate brominated phenyl groups and trifluoromethyl substituents onto the pyridine framework. The detailed synthetic pathways are often proprietary; however, similar compounds have been synthesized using methods such as nucleophilic substitution and condensation reactions.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of pyridine derivatives, including 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile. Research indicates that compounds containing the pyridine nucleus exhibit significant antibacterial and antifungal activities. For instance, derivatives have shown effectiveness against various strains of bacteria such as Staphylococcus aureus and fungi like Candida albicans .

Table 1: Antimicrobial Activity of Pyridine Derivatives

Compound Name	Target Pathogen	Activity (MIC)
Compound A	S. aureus	15 µg/mL
Compound B	E. coli	20 µg/mL
6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile	C. albicans	25 µg/mL

Antiviral Activity

Pyridine derivatives have also been investigated for their antiviral properties. Some studies suggest that structural modifications can enhance their efficacy against viral pathogens, including those responsible for respiratory infections . The presence of hydroxy and halogen substituents in the structure may contribute to increased antiviral activity.

Anticancer Properties

The anticancer potential of compounds similar to 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile has been explored in various studies. For example, certain pyridyl chalcones demonstrated dose-dependent antiproliferative effects against cancer cell lines such as MDA-MB-468 with IC50 values ranging from 0.7 to 30 µM . The ability to induce apoptosis in cancer cells has been attributed to the interaction of these compounds with specific cellular pathways.

Case Studies

• Antitubercular Activity : A study evaluated a series of pyridyl compounds for their activity against Mycobacterium tuberculosis. The results indicated that modifications in the structure could lead to improved inhibitory concentrations, suggesting that similar strategies might enhance the efficacy of 6-(4-Bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile against tuberculosis .
• Cytotoxicity Assessment : In vitro cytotoxicity studies have shown that while some derivatives exhibit significant antimicrobial activity, they may also present toxicity to normal human cells, indicating a need for careful evaluation in drug development .

Q & A

Q. What are the recommended synthetic routes for 6-(4-bromophenyl)-4-(trifluoromethyl)-2-hydroxypyridine-3-carbonitrile, and how can reaction conditions be optimized?

The compound is typically synthesized via multi-step reactions, including cyclocondensation and cross-coupling. For example:

• Step 1 : Condensation of substituted pyridine precursors with bromophenyl groups under acidic conditions.
• Step 2 : Trifluoromethylation via Ullmann or Suzuki-Miyaura coupling to introduce the CF₃ group . Optimization involves monitoring reaction temperature (70–100°C), solvent polarity (DMF or THF), and catalyst loading (e.g., Pd(PPh₃)₄ for coupling reactions). Purity is validated using HPLC (≥95%) .

Q. How can the structural integrity of this compound be confirmed post-synthesis?

Use a combination of:

• X-ray crystallography : Resolve bond angles (e.g., C9—C8—C7 = 135.1° ) and confirm planarity of the pyridine ring.
• FT-IR spectroscopy : Identify key functional groups (e.g., hydroxyl stretch at ~3200 cm⁻¹, C≡N at ~2220 cm⁻¹) .
• NMR : ¹H NMR should show aromatic protons (δ 7.2–8.1 ppm) and hydroxyl proton (δ ~12 ppm, broad) .

Q. What solvents are suitable for dissolving this compound, and how does solubility affect its reactivity?

The compound is sparingly soluble in polar solvents (water, ethanol) but dissolves in DMSO or DMF. Solubility impacts reaction kinetics: use DMF for nucleophilic substitutions due to its high polarity, which stabilizes transition states .

Q. What safety protocols are critical when handling this compound?

• Avoid inhalation/contact; use PPE (gloves, lab coat).
• Store in airtight containers away from ignition sources (P210) .
• Dispose via halogenated waste streams due to bromine content .

Advanced Research Questions

Q. How can contradictory spectroscopic data (e.g., NMR shifts) between studies be resolved?

Discrepancies often arise from solvent effects or tautomerism. For example:

• The hydroxyl proton’s chemical shift varies with solvent (DMSO-d₆ vs. CDCl₃).
• Use deuterated DMSO to stabilize tautomeric forms and reduce exchange broadening .
• Compare computational predictions (DFT) with experimental data to validate assignments .

Q. What computational methods are effective for modeling this compound’s electronic properties and reactivity?

• DFT (B3LYP/6-311+G(d,p)) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites.
• Molecular docking (AutoDock Vina) : Simulate interactions with biological targets (e.g., enzymes) using the bromophenyl group as a hydrophobic anchor .

Q. How do substituents (bromophenyl, trifluoromethyl) influence intermolecular interactions in crystal packing?

• Bromophenyl : Engages in halogen bonding (C—Br⋯O/N contacts, ~3.2 Å) and π-π stacking (3.5–4.0 Å interplanar distance).
• Trifluoromethyl : Enhances hydrophobicity and stabilizes crystal lattices via CF₃⋯H—C interactions .

Q. What challenges arise in ADMET profiling, and how can they be addressed?

• Lipophilicity (logP >3) : May limit bioavailability. Mitigate via prodrug strategies (e.g., esterification of the hydroxyl group).
• Metabolic stability : The trifluoromethyl group resists oxidative degradation, but bromine may form reactive metabolites. Use hepatic microsome assays to identify metabolic hotspots .

Methodological Tables

Table 1 : Key crystallographic parameters (XRD data)

Parameter	Value
Space group	P 1
Bond angle (C9—C8—C7)	135.1°
Torsion angle (C5—N3)	9.3°
R-factor	0.045

Table 2 : Spectral assignments (FT-IR/NMR)

Functional Group	FT-IR (cm⁻¹)	¹H NMR (δ, ppm)
C≡N	2220	–
-OH	3200	12.1 (s, 1H)
Aromatic protons	–	7.4–8.2 (m, 6H)